Cas no 1350475-47-6 (1-(Bromomethyl)-2-chloro-4-fluorobenzene)

• Product Name: 1-(Bromomethyl)-2-chloro-4-fluorobenzene
• CAS No: 1350475-47-6
• MF: C₁₂H₁₉NO₃S
• MW: 257.349162340164
• CID: 3161547
• PubChem ID: 71305852
• Update Time: 2025-04-21

1-(Bromomethyl)-2-chloro-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-2-chloro-4-fluorobenzene
• Cis-4-Oxo-Hexahydro-Thiopyrano[2,3-C]Pyrrole-6-Carboxylic Acid Tert-Butyl Ester
• Cis-4-Oxo-Hexahydro-Thiopyrano[2,3-C]Pyrrole-6-Carboxylic Acid Tert-Butyl Ester(WX111180)
• Thiopyrano[2,3-c]pyrrole-6(2H)-carboxylic acid, hexahydro-4-oxo-, 1,1-dimethylethyl ester, (4aR,7aS)-rel-
• 1350475-47-6
• rel-tert-Butyl(4aR,7aS)-4-oxohexahydrothiopyrano[2,3-c]pyrrole-6(2H)-carboxylate
• 1932159-72-2
• tert-butyl (4aR,7aS)-4-oxo-2,3,4a,5,7,7a-hexahydrothiopyrano[2,3-c]pyrrole-6-carboxylate
• tert-Butyl (4aR,7aS)-4-oxohexahydrothiopyrano[2,3-c]pyrrole-6(2H)-carboxylate
• rel-tert-Butyl (4aR,7aS)-4-oxohexahydrothiopyrano[2,3-c]pyrrole-6(2H)-carboxylate

• Inchi： 1S/C12H19NO3S/c1-12(2,3)16-11(15)13-6-8-9(14)4-5-17-10(8)7-13/h8,10H,4-7H2,1-3H3/t8-,10-/m1/s1
• InChI Key： YOTIHUFEPNPVOO-PSASIEDQSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@]2([H])C(=O)CCS[C@]2([H])C1

Computed Properties

• Exact Mass: 257.10856464Da
• Monoisotopic Mass: 257.10856464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.9Ų